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Abstract
Indium-110m (¹¹⁰ᵐIn) is a metastable isotope of indium with promising applications in nuclear

medicine, particularly in Positron Emission Tomography (PET) imaging. Its favorable decay

characteristics, including a short half-life and positron emission, make it a valuable tool for the

development of novel radiopharmaceuticals. This guide provides a comprehensive overview of

the nuclear properties, production methods, and potential applications of ¹¹⁰ᵐIn, with a focus on

experimental protocols and data presentation for the scientific community.

Core Properties of Indium-110m
The Indium-110m nucleus consists of 49 protons and 61 neutrons. It exists in an excited,

metastable state with an excitation energy of 62.08(4) keV above the ground state of Indium-
110.[1] This metastable state has a half-life of 69.1(5) minutes, making it suitable for diagnostic

imaging procedures that require rapid biodistribution and clearance of the radiotracer.[1]
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Decay Characteristics
Indium-110m decays 100% via a combination of electron capture (EC) and positron (β+)

emission to stable Cadmium-110 (¹¹⁰Cd).[1] The positron emission is the key feature that allows

for its use in PET imaging. The annihilation of positrons with electrons in tissue produces two

511 keV gamma photons, which are detected by the PET scanner to generate a three-

dimensional image of the radiotracer's distribution in the body.

A summary of the key decay data for Indium-110m is presented in the table below.

Property Value

Half-life (T½) 69.1(5) min

Decay Mode EC, β+

Daughter Nuclide ¹¹⁰Cd (stable)

Total Decay Energy ~3.4 MeV

Positron Emission (β+) ~61.3%

Electron Capture (EC) ~38.7%

Max. Positron Energy (Eβ+max) ~2.3 MeV

Mean Positron Energy (Eβ+mean) 0.62824 MeV

Spin and Parity 2+

Table 1: Key Decay Properties of Indium-110m.[1][2][3]

Gamma Emissions
In addition to the 511 keV annihilation photons resulting from positron emission, the decay of

Indium-110m is associated with the emission of several prompt gamma rays. The most

prominent gamma-ray energies and their intensities are listed below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1235001/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-indium-110m-metastable-state
https://www.chemlin.org/isotope/indium-110m
https://www.benchchem.com/product/b1235001/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-indium-110m-metastable-state
https://www.benchchem.com/product/b1235001/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-indium-110m-metastable-state
https://www.chemlin.org/isotope/indium-110m
https://www-nds.iaea.org/medical/cdd10in8.html
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_pdfs/In-110m.pdf
https://www.benchchem.com/product/b1235001/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-indium-110m-metastable-state
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Energy (keV) Intensity per 100 decays

657.75 97.74

1125.77 1.04

Table 2: Principal Gamma Emissions of Indium-110m.[2]

Production of Indium-110m
Indium-110m can be produced via several nuclear reactions using a cyclotron. The choice of

production route often depends on the available particle accelerator, target material, and

desired purity of the final product. The most common production methods involve the irradiation

of cadmium or silver targets.

Production Routes
Several nuclear reactions have been investigated for the production of Indium-110m. These

can be categorized as direct production methods or indirect methods utilizing a generator

system.

Target Material Nuclear Reaction Projectile

Cadmium-110 ¹¹⁰Cd(p,n)¹¹⁰ᵐIn Protons (p)

Cadmium-110 ¹¹⁰Cd(d,2n)¹¹⁰ᵐIn Deuterons (d)

Silver-107 ¹⁰⁷Ag(α,n)¹¹⁰ᵐIn Alpha (α)

Silver-109 ¹⁰⁹Ag(³He,2n)¹¹⁰ᵐIn Helium-3 (³He)

Natural Indium
ⁿᵃᵗIn(p,x)¹¹⁰Sn → ¹¹⁰ᵐIn

(generator)
Protons (p)

Table 3: Common Production Reactions for Indium-110m.[4]

The direct production of ¹¹⁰ᵐIn often results in the co-production of the ground state isomer,

¹¹⁰ᵍIn (half-life 4.9 hours), which is an undesirable impurity. The isomeric ratio can be optimized

by carefully selecting the projectile energy.[4] An alternative is the production of the parent
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nuclide Tin-110 (¹¹⁰Sn), which has a half-life of 4.11 hours and decays to ¹¹⁰ᵐIn. This allows for

the development of a ¹¹⁰Sn/¹¹⁰ᵐIn generator system, which can provide a continuous supply of

¹¹⁰ᵐIn.[4]

Experimental Protocol: Production via ¹¹⁰Cd(p,n)¹¹⁰ᵐIn
This protocol describes a typical procedure for the production of Indium-110m using a

cyclotron.

1. Target Preparation:

Enriched ¹¹⁰CdO is pressed into a target disc.
The target disc is encapsulated in a suitable material (e.g., aluminum) to withstand the beam
current and facilitate cooling.

2. Irradiation:

The target is bombarded with a proton beam of a specific energy (typically in the range of
10-15 MeV) in a cyclotron.
The beam current and irradiation time are adjusted to achieve the desired activity of ¹¹⁰ᵐIn.

3. Target Dissolution:

After irradiation, the target is remotely transferred to a hot cell.
The ¹¹⁰CdO target material is dissolved in a strong acid, such as nitric acid.

4. Radiochemical Separation:

The Indium-110m is separated from the cadmium target material and other potential
impurities. This can be achieved using various chromatographic techniques, such as ion
exchange chromatography.
For example, the dissolved target solution can be passed through an anion exchange resin
column. The cadmium will be retained on the column, while the indium passes through.

5. Quality Control:

The final product is subjected to rigorous quality control tests to ensure its purity and
suitability for clinical use.
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Quality Control of Indium-110m
Radiopharmaceuticals
The quality control of radiopharmaceuticals is essential to ensure patient safety and the

accuracy of diagnostic procedures. For Indium-110m labeled compounds, the following quality

control tests are critical:

Test Method Specification

Radionuclidic Purity Gamma-ray spectroscopy

Presence of ¹¹⁰ᵐIn and

absence of other

radioisotopes. Specifically, the

amount of long-lived ¹¹⁴ᵐIn

should be below acceptable

limits.

Radiochemical Purity

Thin-Layer Chromatography

(TLC) or High-Performance

Liquid Chromatography

(HPLC)

Percentage of ¹¹⁰ᵐIn bound to

the pharmaceutical should be

>95%.

Chemical Purity

Inductively Coupled Plasma

Mass Spectrometry (ICP-MS)

or other analytical techniques

Amount of non-radioactive

contaminants (e.g., from target

material) should be below toxic

levels.

pH pH meter

Within a physiologically

acceptable range (typically

6.5-7.5).

Sterility Incubation in culture media No microbial growth.

Apyrogenicity
Limulus Amebocyte Lysate

(LAL) test

Absence of bacterial

endotoxins.

Table 4: Quality Control Tests for Indium-110m Radiopharmaceuticals.[5][6][7]

Applications in Drug Development and Research
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The primary application of Indium-110m is in PET imaging, which offers higher resolution and

better quantification than the more commonly used Single Photon Emission Computed

Tomography (SPECT) with Indium-111.[8] This makes ¹¹⁰ᵐIn an attractive radionuclide for

labeling a wide range of molecules for diagnostic purposes.

Imaging of Neuroendocrine Tumors
One of the most promising applications of ¹¹⁰ᵐIn is in the imaging of neuroendocrine tumors

(NETs). Peptides such as octreotide, which bind to somatostatin receptors overexpressed on

NET cells, can be labeled with ¹¹⁰ᵐIn. The resulting radiopharmaceutical, such as ¹¹⁰ᵐIn-DTPA-

octreotide, can be used to detect and stage NETs with high sensitivity and resolution.[8]

Biodistribution Studies
In drug development, ¹¹⁰ᵐIn can be used to label new drug candidates to study their

biodistribution and pharmacokinetics in preclinical models. PET imaging with ¹¹⁰ᵐIn-labeled

compounds allows for non-invasive, real-time visualization of the drug's uptake and clearance

from various organs and tissues.[9][10] This information is crucial for optimizing drug design

and predicting potential toxicity.

Visualizations
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Caption: A simplified decay scheme of Indium-110m.
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Production and Labeling Workflow for ¹¹⁰ᵐIn-Radiopharmaceuticals
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Caption: A typical workflow for the production and labeling of Indium-110m

radiopharmaceuticals.

Application in PET Imaging for Drug Development
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Caption: The role of Indium-110m in the preclinical evaluation of new drug candidates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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